Cas no 1797793-71-5 (2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
• CAS No: 1797793-71-5
• MF: C₁₅H₂₀ClFN₂O₃S
• MW: 362.847305297852
• CID: 6258052
• PubChem ID: 71806779
• Update Time: 2025-05-23

2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
• 2-(2-chloro-6-fluorophenyl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
• 2-(2-chloro-6-fluorophenyl)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide
• 2-(2-CHLORO-6-FLUOROPHENYL)-N-[(1-METHANESULFONYLPIPERIDIN-4-YL)METHYL]ACETAMIDE
• AKOS024559808
• 1797793-71-5
• F6436-2503

• Inchi： 1S/C15H20ClFN2O3S/c1-23(21,22)19-7-5-11(6-8-19)10-18-15(20)9-12-13(16)3-2-4-14(12)17/h2-4,11H,5-10H2,1H3,(H,18,20)
• InChI Key： OCTWFVVXKDEQGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC1CCN(CC1)S(C)(=O)=O)=O)F

Computed Properties

• Exact Mass: 362.0867195g/mol
• Monoisotopic Mass: 362.0867195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide

Comprehensive Overview of 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1797793-71-5)

In the realm of pharmaceutical and agrochemical research, the compound 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1797793-71-5) has garnered significant attention due to its unique structural properties and potential applications. This sulfonamide-based derivative is characterized by its chloro-fluorophenyl moiety, which contributes to its distinct chemical reactivity and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide features a piperidine core linked to a methanesulfonyl group, enhancing its solubility and stability under physiological conditions. This design is pivotal for improving bioavailability, a critical factor in modern pharmaceutical development. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. The compound's ability to cross the blood-brain barrier has also sparked interest in its use for central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, the preparation of 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide involves multi-step reactions, including amide coupling and sulfonylation. These processes are optimized for high yield and purity, ensuring reproducibility for large-scale production. The compound's chloro-fluoro substitution pattern is particularly noteworthy, as it influences both its electronic properties and binding affinity to biological targets. Such features are often discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in medicinal chemistry.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 1797793-71-5, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, the compound's potential as a biomarker or probe in diagnostic applications is being explored, leveraging its fluorescent properties derived from the fluorophenyl group. These applications are highly relevant to current discussions on personalized healthcare and diagnostic innovation.

Market analysts predict growing demand for 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide due to its versatility in drug formulation and material science. Its compatibility with polymer matrices and nanocarriers opens doors for advanced drug delivery systems, a field experiencing rapid growth. Furthermore, the compound's patent landscape is under scrutiny, with several filings highlighting its utility in combination therapies and synergistic formulations.

In summary, 2-(2-chloro-6-fluorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1797793-71-5) represents a promising candidate for diverse applications, from therapeutics to diagnostics. Its structural ingenuity and adaptability to modern chemical methodologies position it as a valuable asset in scientific research. As investigations continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.